Cas no 77208-18-5 ((1R,2S,3S,4R)-1,2,3,4-tetrahydrochrysene-1,2,3,4-tetrol)

• Product Name: (1R,2S,3S,4R)-1,2,3,4-tetrahydrochrysene-1,2,3,4-tetrol
• CAS No: 77208-18-5
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 1783708
• Update Time: 2025-07-15

(1R,2S,3S,4R)-1,2,3,4-tetrahydrochrysene-1,2,3,4-tetrol Chemical and Physical Properties

Names and Identifiers

• (1R,2S,3S,4R)-1,2,3,4-tetrahydrochrysene-1,2,3,4-tetrol

• Inchi： 1S/C18H16O4/c19-15-13-8-7-11-10-4-2-1-3-9(10)5-6-12(11)14(13)16(20)18(22)17(15)21/h1-8,15-22H/t15-,16-,17+,18+/m1/s1
• InChI Key： ZCFVVVKVNJPHDJ-BDXSIMOUSA-N
• SMILES： O[C@@H]1[C@H]([C@@H](C2C=CC3C4C=CC=CC=4C=CC=3C=2[C@H]1O)O)O

Computed Properties

• Exact Mass: 296.10488

Experimental Properties

• PSA: 80.92

Additional information on (1R,2S,3S,4R)-1,2,3,4-tetrahydrochrysene-1,2,3,4-tetrol

Comprehensive Overview of (1R,2S,3S,4R)-1,2,3,4-tetrahydrochrysene-1,2,3,4-tetrol (CAS No. 77208-18-5)

The compound (1R,2S,3S,4R)-1,2,3,4-tetrahydrochrysene-1,2,3,4-tetrol, identified by its CAS No. 77208-18-5, is a stereospecific polyhydroxylated derivative of chrysene. This molecule has garnered significant attention in recent years due to its potential applications in pharmaceuticals, organic synthesis, and materials science. Researchers and industries are increasingly exploring its unique structural properties, which include four hydroxyl groups attached to a tetrahydrochrysene backbone, offering versatile reactivity and functionalization opportunities.

One of the most frequently searched questions about (1R,2S,3S,4R)-1,2,3,4-tetrahydrochrysene-1,2,3,4-tetrol revolves around its synthesis and stereochemical control. The compound's tetrol functionality makes it a valuable intermediate for asymmetric synthesis, particularly in the development of chiral catalysts and ligands. Recent advancements in green chemistry have also highlighted its role in sustainable synthetic routes, aligning with the global push for environmentally friendly chemical processes.

In the context of biomedical research, CAS No. 77208-18-5 has been investigated for its potential bioactivity. While not yet a mainstream therapeutic agent, preliminary studies suggest its derivatives may exhibit antioxidant or anti-inflammatory properties. This aligns with current trends in drug discovery, where polyhydroxylated aromatic compounds are being explored for their modular pharmacophores and low toxicity profiles.

The material science community has shown growing interest in (1R,2S,3S,4R)-1,2,3,4-tetrahydrochrysene-1,2,3,4-tetrol as a building block for advanced polymers. Its rigid chrysene core combined with multiple hydroxyl groups offers unique opportunities for creating high-performance materials with tailored thermal and mechanical properties. This application area frequently appears in searches related to "smart materials" and "molecular engineering," reflecting its relevance to cutting-edge technological developments.

Analytical characterization of this compound remains a hot topic, with many researchers querying about its spectroscopic fingerprints. The tetrahydrochrysene moiety produces distinctive NMR patterns, while the tetrol groups contribute to complex hydrogen bonding networks observable in both solid-state and solution studies. These features make it an interesting case study for advanced analytical techniques courses and research methodologies.

From a commercial perspective, the availability and pricing of CAS No. 77208-18-5 frequently appear in procurement-related searches. While not a commodity chemical, its niche applications in asymmetric synthesis and specialty materials have created steady demand. Suppliers often highlight its high purity grades (>98%) and the importance of proper storage conditions to maintain its chemical integrity.

The environmental fate of (1R,2S,3S,4R)-1,2,3,4-tetrahydrochrysene-1,2,3,4-tetrol has become an emerging research area, particularly in light of increasing regulatory scrutiny on polycyclic compounds. Its biodegradation pathways and ecotoxicological profile are subjects of ongoing investigation, addressing common queries about "green chemistry metrics" and "sustainable chemical design."

In academic circles, this compound serves as an excellent model for teaching stereochemistry principles. The specific (1R,2S,3S,4R) configuration provides a tangible example for discussing topics like diastereomerism, optical activity, and conformational analysis - all frequent search terms in chemical education contexts.

Future research directions for 77208-18-5 likely include expanded exploration of its supramolecular chemistry capabilities and potential applications in nanotechnology. The compound's ability to form well-defined hydrogen-bonded networks makes it attractive for molecular self-assembly studies, a rapidly growing field that bridges chemistry, physics, and materials science.

For researchers working with this compound, proper handling procedures remain essential despite its non-hazardous classification. Common search queries address crystallization techniques, solubility characteristics in various solvents, and strategies for selective functionalization of its hydroxyl groups - all crucial for maximizing its utility in synthetic applications.